Cas no 1807032-28-5 (Methyl 5-cyano-3-methoxy-2-methylbenzoate)

• Product Name: Methyl 5-cyano-3-methoxy-2-methylbenzoate
• CAS No: 1807032-28-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4951567
• Update Time: 2025-05-20

Methyl 5-cyano-3-methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-methoxy-2-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-9(11(13)15-3)4-8(6-12)5-10(7)14-2/h4-5H,1-3H3
• InChI Key： FRJJCEHSCANODF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CC(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-cyano-3-methoxy-2-methylbenzoate

Comprehensive Overview of Methyl 5-cyano-3-methoxy-2-methylbenzoate (CAS No. 1807032-28-5)

Methyl 5-cyano-3-methoxy-2-methylbenzoate (CAS No. 1807032-28-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, methoxy substituent, and methyl ester, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science. The growing demand for high-purity chemical intermediates has placed Methyl 5-cyano-3-methoxy-2-methylbenzoate in the spotlight, especially in the context of sustainable and green chemistry practices.

The compound's CAS No. 1807032-28-5 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance. In recent years, the rise of AI-driven drug discovery and computational chemistry has further amplified interest in such functionalized benzoates. Scientists are exploring its reactivity patterns and potential as a building block for biologically active molecules, aligning with trends like precision medicine and targeted therapy. Additionally, its stability under various conditions makes it a candidate for high-throughput screening platforms.

From an industrial perspective, Methyl 5-cyano-3-methoxy-2-methylbenzoate is often discussed in forums focusing on scalable synthesis and cost-effective production. Questions like "How to optimize the yield of Methyl 5-cyano-3-methoxy-2-methylbenzoate?" or "What are the alternative routes for its synthesis?" are frequently searched in scientific databases and patent literature. The compound’s compatibility with catalytic reactions and microwave-assisted synthesis also aligns with the push for energy-efficient processes.

Environmental and safety considerations are another key area of focus. While Methyl 5-cyano-3-methoxy-2-methylbenzoate is not classified as hazardous, its handling requires standard laboratory precautions. The shift toward green solvents and recyclable catalysts in its synthesis reflects broader industry trends. Researchers are also investigating its biodegradability and eco-friendly derivatives, addressing concerns raised by environmental regulatory frameworks.

In summary, Methyl 5-cyano-3-methoxy-2-methylbenzoate (CAS No. 1807032-28-5) represents a versatile and increasingly relevant compound in modern chemistry. Its applications span pharmaceutical intermediates, agrochemical development, and advanced material synthesis, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing challenges in sustainable chemistry and innovative drug design.